3-methyl-N-(3-morpholinopropyl)-6-phenylimidazo[2,1-b]thiazole-2-carboxamide

• IUPAC Name: 3-methyl-N-(3-morpholin-4-ylpropyl)-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C20H24N4O2S/c1-15-18(19(25)21-8-5-9-23-10-12-26-13-11-23)27-20-22-17(14-24(15)20)16-6-3-2-4-7-16/h2-4,6-7,14H,5,8-13H2,1H3,(H,21,25)
• InChI Key: BGQKVIMWPQLTFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)NCCCN4CCOCC4
• Molecular Formula: C20H24N4O2S
• Molecular Weight: 384.5 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazole compounds can undergo a variety of chemical reactions. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole compounds can vary depending on their specific structure and the biological system they interact with. For example, some thiazole compounds have been found to have antimicrobial, antifungal, and antineoplastic activities.

Future Directions

Thiazole compounds continue to be a focus of research due to their diverse biological activities. Researchers are working on finding new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.